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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzaldehyde

Cat. No.: B111952

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Handling Protocols

This guide provides critical safety and logistical information for the handling of 2-Amino-6-
fluorobenzaldehyde (CAS No. 151585-93-2). Adherence to these procedures is paramount to
ensure the safety of all laboratory personnel and the integrity of your research. The following
protocols for personal protective equipment (PPE), operational procedures, and disposal are
based on established safety practices for handling aromatic aldehydes and fluorinated organic
compounds.

Hazard Identification and Safety Data Summary

While a specific Safety Data Sheet (SDS) for 2-Amino-6-fluorobenzaldehyde is not readily
available in the provided search results, data from structurally similar compounds such as 2-
fluorobenzaldehyde, 2-chloro-6-fluorobenzaldehyde, and other aminobenzaldehydes indicate
that it should be handled with care. The primary hazards associated with this class of
compounds include:

e [Irritation: Causes serious eye irritation and may cause skin and respiratory tract irritation.[1]

[21[3][4]
o Toxicity: May be harmful if swallowed or inhaled.[2][3][4]

e Environmental Hazards: May be toxic to aquatic life with long-lasting effects.[5]
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The following table summarizes key safety and physical property information extrapolated from
related compounds.

Property Value Source Compound(s)
) ) 2-Bromo-6-
Physical State Solid
fluorobenzaldehyde[6]
Appearance Light yellow to yellow 3-Fluorobenzaldehyde[2]

Hazards

Harmful if swallowed. Causes

skin and serious eye irritation.

2-Bromo-6-

fluorobenzaldehyde, 6-Amino-

May cause respiratory 3-bromo-2-
irritation. fluorobenzaldehyde[3][4]
Store in a well-ventilated
lace. Keep container tightl
P P gy 2-Bromo-6-

closed. Recommended
Storage fluorobenzaldehyde, BLD
storage temperature: 2-8°C,
] Pharm[4][7]
under an inert atmosphere and

protected from light.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 2-Amino-6-fluorobenzaldehyde. The
minimum required PPE includes:

e Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH
(US) standards are mandatory.[8] In situations with a higher risk of splashing, a face shield
should be worn in addition to goggles.

e Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile or neoprene.[9]
Inspect gloves before each use and wash them before removal.

o Body Protection: A laboratory coat must be worn and fully buttoned to protect against
accidental spills. For tasks with a higher risk of significant exposure, chemical-resistant
aprons or coveralls should be considered.
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» Respiratory Protection: All handling of 2-Amino-6-fluorobenzaldehyde should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[10] If
exposure limits are exceeded or irritation is experienced, a full-face respirator may be
necessary.[8]

Operational Plan: From Receipt to Disposal

Adherence to a strict operational plan is essential for the safe handling of 2-Amino-6-
fluorobenzaldehyde.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong bases, and strong reducing agents.[5]

e The storage area should be clearly labeled with the appropriate hazard warnings. Keep the
container tightly closed.[3][4]

Handling and Use

o Engineering Controls: All weighing and handling of the solid compound must be performed in
a chemical fume hood to minimize inhalation exposure.[10] Ensure that eyewash stations
and safety showers are readily accessible.[1][5]

e Procedural Controls:

[e]

Avoid contact with skin, eyes, and clothing.[6]

[e]

Avoid the formation of dust and aerosols.[8]

o

Use non-sparking tools to prevent static discharge.[5][8]

[¢]

Do not eat, drink, or smoke in the handling area.[3][10]

» After Handling:
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o Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[1][6]

o Clean the work area and any equipment used.

o Contaminated clothing should be removed and washed before reuse.[3]

Spill Response

 In the event of a spill, evacuate personnel from the immediate area.
o Wear the appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, closed container for disposal.[1]

o For larger spills, follow your institution's emergency procedures.

o Prevent the spilled chemical from entering drains or waterways.[8]

Disposal Plan

» Waste Characterization: 2-Amino-6-fluorobenzaldehyde is a halogenated organic
compound and should be disposed of as hazardous chemical waste.

» Container Management:

o Collect waste in a designated, properly labeled, and sealed container. The container must
be made of a compatible material.

o Store the waste container in a designated satellite accumulation area within the laboratory.

» Disposal Route: Dispose of the contents and container in accordance with all local, state,
and federal regulations.[1][3][4] Do not dispose of down the drain.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Amino-6-
fluorobenzaldehyde.
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Workflow for Safe Handling of 2-Amino-6-fluorobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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